Cas no 3460-44-4 (1-Phenylethyl butyrate)

1-Phenylethyl butyrate is an ester compound characterized by its fruity, floral aroma with notes of honey and apricot. It is commonly used as a flavor and fragrance ingredient in food, beverages, and perfumery due to its stable and long-lasting olfactory properties. The compound exhibits good solubility in organic solvents and moderate volatility, making it suitable for applications requiring controlled release. Its synthesis typically involves esterification of 1-phenylethanol with butyric acid under catalytic conditions. The product is valued for its high purity, consistent performance, and compatibility with a wide range of formulations. Proper storage under inert conditions ensures prolonged shelf life and stability.

1-Phenylethyl butyrate structure

Product Name:1-Phenylethyl butyrate

CAS No:3460-44-4

MF:C₁₂H₁₆O₂

MW:192.254243850708

CID:852900

Update Time:2025-06-07

1-Phenylethyl butyrate Chemical and Physical Properties

Names and Identifiers

- 1-Phenylethyl butyrate
- Butanoic acid, 1-phenylethyl ester
- alpha-Phenethyl butyrate
- alpha-Methylbenzyl butyrate
- Butyric acid, alpha-methylbenzyl ester
- Methylphenylcarbinyl butyrate
- 1-Phenylethyl butanoate
- 1-Phenyl-1-ethyl butanoate
- Styralyl butyrate
- A-METHYLBENZYL BUTYRATE
- 1-phenethyl butanoate
- sec-phenethyl butyrate
- Styrallyl butyrate
- UNII-NP1Z2SN9NP
- Inchi： 1S/C12H16O2/c1-3-7-12(13)14-10(2)11-8-5-4-6-9-11/h4-6,8-10H,3,7H2,1-2H3
- InChI Key： GGKADXREVJTZMF-UHFFFAOYSA-N
- SMILES： CCCC(OC(C1C=CC=CC=1)C)=O

Computed Properties

Exact Mass: 192.11500

Experimental Properties

Density: 0.99
Boiling Point: 83-84 ºC (3 mmHg)
Flash Point: 109 ºC
Refractive Index: 1.487
PSA: 26.30000
LogP: 3.09090
FEMA: 2686 | ALPHA-METHYLBENZYL BUTYRATE

1-Phenylethyl butyrate Security Information

WGK Germany：3

1-Phenylethyl butyrate Pricemore >>

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